Cas no 1247802-59-0 (1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol)

• Product Name: 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol
• CAS No: 1247802-59-0
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 5080028
• Update Time: 2025-07-20

1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[4-bromo-2-(trifluoromethyl)phenyl]ethanol
• 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol

• Inchi： 1S/C9H8BrF3O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-5,14H,1H3
• InChI Key： QQQXLJXORGOBRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol

1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol (CAS No. 1247802-59-0): A Comprehensive Overview of Its Properties and Applications

1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol (CAS No. 1247802-59-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique bromo and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which combines a phenyl ring with electron-withdrawing groups, allows for diverse reactivity, enabling its use in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol has surged due to their enhanced stability, bioavailability, and lipophilicity. These properties are particularly sought after in the development of pharmaceutical intermediates and agrochemical formulations. Researchers and industry professionals frequently search for terms such as "fluorinated phenyl derivatives", "bromo-substituted alcohols", and "CAS 1247802-59-0 applications", reflecting the growing interest in this compound's potential.

The synthesis of 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol typically involves multi-step organic reactions, including halogenation and reduction processes. Its high purity and consistent quality are critical for ensuring successful downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity and purity, addressing common queries like "how to characterize CAS 1247802-59-0" and "quality control for bromo-trifluoromethyl compounds".

One of the most discussed topics in the context of 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol is its role in green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. Searches for "sustainable fluorochemical synthesis" and "green approaches to phenyl ethanol derivatives" highlight this trend, aligning with global efforts to reduce the carbon footprint of chemical manufacturing.

Beyond its synthetic utility, 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol has also found applications in material science, particularly in the development of advanced polymers and liquid crystals. Its ability to modify the physical properties of materials makes it a promising candidate for high-performance applications. Industry professionals often inquire about "bromo-trifluoromethyl phenyl ethanol in polymers" and "CAS 1247802-59-0 material science uses", underscoring its versatility.

In conclusion, 1-[4-Bromo-2-(trifluoromethyl)phenyl]ethanol (CAS No. 1247802-59-0) stands as a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its unique structural features and broad utility continue to drive innovation across multiple sectors, making it a subject of ongoing exploration and development. As the scientific community delves deeper into its potential, this compound is poised to play an even greater role in shaping the future of specialty chemicals and functional materials.